molecular formula C7H6N2O B8791675 2-(Pyridin-3-yloxy)acetonitrile

2-(Pyridin-3-yloxy)acetonitrile

Cat. No.: B8791675
M. Wt: 134.14 g/mol
InChI Key: KPPRDWCYOVKVNP-UHFFFAOYSA-N
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Description

2-(Pyridin-3-yloxy)acetonitrile is a useful research compound. Its molecular formula is C7H6N2O and its molecular weight is 134.14 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C7H6N2O

Molecular Weight

134.14 g/mol

IUPAC Name

2-pyridin-3-yloxyacetonitrile

InChI

InChI=1S/C7H6N2O/c8-3-5-10-7-2-1-4-9-6-7/h1-2,4,6H,5H2

InChI Key

KPPRDWCYOVKVNP-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CN=C1)OCC#N

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a mixture of pyridin-3-ol (4.0 g, 42.1 mmol) and K2CO3 (6.96 g, 50.4 mmol) in CH3CN (6 mL) was added dropwise 2-bromoacetonitrile (2.52 g, 21.0 mmol) at rt and the mixture was stirred at rt for 40 h. The mixture was filtered and the filtrate was concentrated in vacuo. The residue was purified by a silica gel column chromatography (PE/EtOAc (V/V)=2:1) to give the title compound as a yellow solid (0.45 g, 16%).
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Synthesis routes and methods II

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The starting amine, (3-pyridinyl)methyloxyethylamine, was prepared by the following procedure: reaction of the sodium salt of 3-pyridinylmethanol and chloracetonitrile in dimethylformamide gave 2-(3-pyridinyloxy)acetonitrile, which, upon reduction with borane in tetrahydroduran solution, gave the desired amine.
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